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Compound of Interest

Compound Name: QC6352
Cat. No.: B15602626
Get Quote

For researchers and scientists in the fast-paced world of drug development, adherence to strict
safety protocols is paramount. This guide provides essential, immediate safety and logistical
information for the proper disposal of QC6352, a potent and selective KDM4 family inhibitor. By
following these procedural, step-by-step instructions, you can ensure the safety of your
laboratory personnel and the environment, building a culture of trust and responsibility that
extends beyond the product itself.

Essential Safety and Disposal Information

The proper disposal of QC6352, a solid chemical compound, requires adherence to specific
safety protocols and waste management regulations.[1] The following table summarizes key
gquantitative data and procedural guidance for the safe handling and disposal of this material.
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Parameter Value/lnstruction Source

CAS Number 1851373-36-8 [2]

Formulation A solid [2]
DMSO: Sparingly soluble (1-10

Solubility mg/ml), Acetonitrile: Slightly [2]

soluble (0.1-1 mg/ml)

Storage of Waste

In a designated, well-
ventilated, and secure area
away from general laboratory
traffic. Segregate from

incompatible chemicals.

[1]

Personal Protective Equipment
(PPE)

Chemical-resistant suit, safety
glasses with side-shields,
particle respirator, and
compatible chemical-resistant

gloves.

[1]

Spill Cleanup

Avoid creating dust. Carefully
sweep or scoop up the solid
material and place itin a
labeled hazardous waste
container. Ensure adequate

ventilation.

[1]

Experimental Protocol for Disposal of Solid QC6352

This step-by-step protocol outlines the procedure for the safe disposal of solid QC6352 waste

in a laboratory setting.[1]

1. Personal Protective Equipment (PPE) and Preparation:

o Before handling QC6352 waste, put on the required PPE: a chemical-resistant suit, safety

glasses with side-shields, a particle respirator, and compatible chemical-resistant gloves.[1]
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» Designate a specific, well-ventilated area for waste accumulation, away from general
laboratory traffic.[1]

2. Waste Collection:

o Use a dedicated, properly labeled, and sealable hazardous waste container.

o Carefully transfer solid QC6352 waste into the container, minimizing the generation of dust.
3. Container Sealing and Storage:

» Securely close the container with its cap immediately after adding waste.[1]

o Ensure the storage area is secure and that the container is segregated from incompatible
chemicals.[1]

4. Final Disposal:

e Once the container is full or you are ready to dispose of it, contact your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor for pickup and final disposal.[1]

» Follow all institutional procedures for waste handover, including any required documentation.

[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of QC6352.[1]

Click to download full resolution via product page

Logical workflow for the safe disposal of QC6352.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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